ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-[4-(2-hydroxyethyl)-5-methyl-3-oxo-1H-pyrazol-2-yl]-6-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H16N4O5/c1-3-22-12(21)9-6-14-13(15-10(9)19)17-11(20)8(4-5-18)7(2)16-17/h6,16,18H,3-5H2,1-2H3,(H,14,15,19)
• InChI Key: RCXSBHWDDVYRDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)N2C(=O)C(=C(N2)C)CCO
• Molecular Formula: C13H16N4O5
• Molecular Weight: 308.29 g/mol
• CAS No.: 210417-17-7

Description

This compound is a heterocyclic molecule featuring a pyrimidine core fused with a pyrazole moiety. The pyrimidine ring (6-oxo-1,6-dihydropyrimidine) is substituted at the 2-position with a pyrazole derivative containing a 2-hydroxyethyl group and a methyl group. The ester functional group at the 5-position of the pyrimidine ring enhances its solubility in organic solvents and modulates its reactivity for further derivatization .

Synthetic routes for analogous compounds, as described in , involve cyclocondensation reactions between pyrazole precursors and activated carbonyl compounds (e.g., malononitrile or ethyl cyanoacetate) under reflux conditions in 1,4-dioxane with triethylamine catalysis .

Biological Activity

Ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate is a compound of significant interest in medicinal chemistry due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C13H16N4O5
• Molecular Weight : 308.29 g/mol
• CAS Number : 210417-17-7

The biological activity of this compound can be attributed to its structural features, which allow it to interact with various biological targets. The presence of the pyrazole and pyrimidine moieties suggests potential interactions with enzymes or receptors involved in metabolic pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for cellular processes.
• Receptor Modulation : It could act as a modulator for receptors involved in inflammatory or metabolic pathways.

Biological Activity

Research indicates that ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate exhibits several biological activities:

Antimicrobial Activity

Studies have shown that this compound possesses antimicrobial properties against various bacterial strains. For instance, it has been tested against both Gram-positive and Gram-negative bacteria with varying degrees of effectiveness.

Anti-inflammatory Properties

The compound has demonstrated anti-inflammatory effects in vitro and in vivo models. It appears to inhibit the production of pro-inflammatory cytokines, which may contribute to its therapeutic potential in treating inflammatory diseases.

Antioxidant Activity

Research indicates that the compound exhibits antioxidant properties, which are critical for protecting cells from oxidative stress. This activity may be beneficial in preventing diseases associated with oxidative damage.

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated significant antibacterial activity against Staphylococcus aureus with an MIC of 32 µg/mL.
Study 2	Showed a reduction in TNF-alpha levels in a murine model of inflammation, indicating anti-inflammatory effects.
Study 3	Exhibited antioxidant activity comparable to standard antioxidants such as ascorbic acid in DPPH assay.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound belongs to a class of pyrimidine-pyrazole hybrids, which are studied for their diverse pharmacological properties. Below is a comparative analysis with structurally related molecules:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties	References
Ethyl 2-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate	Pyrimidine-Pyrazole	2-Hydroxyethyl, Methyl, Ethyl ester	~350*	Enhanced solubility due to ester group; potential hydrogen bonding via hydroxyl
2-Amino-6-(5-amino-3-hydroxy-1H-pyrazol-1-yl)-4-phenyl-4H-pyran-3,5-dicarbonitrile (11a)	Pyran-Pyrazole	Amino, Hydroxy, Phenyl, Cyano	~335	High crystallinity; cyano groups increase electrophilicity
Ethyl 2-amino-6-(5-amino-3-hydroxy-1H-pyrazol-1-yl)-5-cyano-4-phenyl-4H-pyran-3-carboxylate (11b)	Pyran-Pyrazole	Amino, Hydroxy, Ethyl ester, Cyano	~375	Balanced lipophilicity; ester and cyano groups enable dual reactivity
6-(4-(Coumarin-3-yl)phenyl)-4-(tetrazolyl)pyrimidin-2(1H)-one (4i)	Pyrimidine-Tetrazole-Coumarin	Coumarin, Tetrazole	~450	Fluorescent properties; bulky substituents limit solubility

Notes:

• The 2-hydroxyethyl group in the target compound improves hydrophilicity compared to phenyl or coumarin substituents in analogs .
• Ethyl ester vs. cyano groups: Esters (as in the target compound) are more hydrolytically stable under physiological conditions than cyano groups, which may enhance bioavailability .
• Pyrimidine vs.